Cas no 2455384-08-2 (4-Nitrosopiperazine-1-carbaldehyde)

• Product Name: 4-Nitrosopiperazine-1-carbaldehyde
• CAS No: 2455384-08-2
• MF: C₅H₉N₃O₂
• MW: 143.143860578537
• MDL: MFCD34594860
• CID: 5657803
• PubChem ID: 151560737
• Update Time: 2025-06-14

4-Nitrosopiperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-27716294
• 2455384-08-2
• 4-nitrosopiperazine-1-carbaldehyde
• 4-Nitrosopiperazine-1-carbaldehyde

• MDL： MFCD34594860
• Inchi： 1S/C5H9N3O2/c9-5-7-1-3-8(6-10)4-2-7/h5H,1-4H2
• InChI Key： QCKBEGKGQLANEY-UHFFFAOYSA-N
• SMILES： O=CN1CCN(CC1)N=O

Computed Properties

• Exact Mass: 143.069476538g/mol
• Monoisotopic Mass: 143.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 53Ų

Additional information on 4-Nitrosopiperazine-1-carbaldehyde

4-Nitrosopiperazine-1-carbaldehyde (CAS No. 2455384-08-2): A Comprehensive Overview of Its Properties and Applications

4-Nitrosopiperazine-1-carbaldehyde (CAS No. 2455384-08-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This compound, characterized by its unique nitroso and carbaldehyde functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its CAS number 2455384-08-2 is often used by researchers and manufacturers to ensure precise identification in databases and regulatory documents.

The chemical structure of 4-Nitrosopiperazine-1-carbaldehyde features a piperazine ring, which is a common motif in pharmaceuticals due to its ability to enhance solubility and bioavailability. The nitroso group (-NO) and carbaldehyde group (-CHO) attached to the piperazine ring contribute to its reactivity, making it a valuable building block in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, where it can be used to develop novel small-molecule inhibitors or proteolysis-targeting chimeras (PROTACs).

In recent years, the demand for high-purity 4-Nitrosopiperazine-1-carbaldehyde has increased, driven by its role in catalysis and bioconjugation. For instance, it is employed in the development of fluorescent probes for imaging applications, a topic that aligns with the growing interest in precision medicine and diagnostic tools. The compound's ability to form stable covalent bonds with biomolecules makes it a candidate for targeted drug delivery systems, a hot topic in nanomedicine.

From a synthetic perspective, 4-Nitrosopiperazine-1-carbaldehyde is often synthesized via nitrosation reactions of piperazine derivatives, followed by formylation. The process requires careful control of reaction conditions to avoid side products, a challenge frequently discussed in organic chemistry forums and research publications. Its stability under various pH conditions is another area of interest, as it impacts storage and handling protocols.

The compound's safety profile and environmental impact are also critical considerations. While not classified as a hazardous material, proper handling is recommended to minimize exposure. This aligns with the broader industry trend toward green chemistry and sustainable synthesis, topics frequently searched by professionals in the field. Regulatory compliance, particularly in regions like the EU and North America, further underscores the need for accurate documentation of its CAS No. 2455384-08-2.

In summary, 4-Nitrosopiperazine-1-carbaldehyde (CAS No. 2455384-08-2) is a multifaceted compound with promising applications in drug development, material science, and biotechnology. Its unique structural features and reactivity make it a subject of ongoing research, particularly in areas like covalent inhibitors and biomolecular engineering. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing innovative therapeutic strategies and functional materials.